![molecular formula C19H28F2N4O2 B5641213 8-{[1-(difluoromethyl)-1H-pyrazol-3-yl]carbonyl}-2-(3-methylbutyl)-2,8-diazaspiro[5.5]undecan-3-one](/img/structure/B5641213.png)
8-{[1-(difluoromethyl)-1H-pyrazol-3-yl]carbonyl}-2-(3-methylbutyl)-2,8-diazaspiro[5.5]undecan-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 8-{[1-(difluoromethyl)-1H-pyrazol-3-yl]carbonyl}-2-(3-methylbutyl)-2,8-diazaspiro[5.5]undecan-3-one often involves multi-step processes that include the formation of the spirocyclic core. For example, methods to synthesize diazaspiro[5.5]undecane derivatives have been developed through intramolecular spirocyclization and one-pot multi-component reactions (MCRs), highlighting the complexity and the synthetic versatility of these compounds (Islam et al., 2017).
Molecular Structure Analysis
The molecular structure of compounds within the 1,5-dioxaspiro[5.5]undecane family and related derivatives is often determined using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies reveal the stereochemistry and spatial arrangement of atoms, which are crucial for understanding the compound's properties and reactivity (Zeng et al., 2021).
Chemical Reactions and Properties
The chemical reactivity of the this compound and its analogs involves interactions that exploit the spirocyclic and functional group diversity. These reactions can include cycloadditions, Michael additions, and nucleophilic substitutions, allowing for the introduction of various substituents and the modification of the spirocyclic framework (Li et al., 2014).
Physical Properties Analysis
The physical properties of these compounds, such as melting points, solubility, and crystallinity, are closely linked to their molecular structure. Crystallography studies, for instance, provide insights into the solid-state arrangements, which affect the compound's stability, solubility, and overall physical behavior (Yuan et al., 2017).
properties
IUPAC Name |
8-[1-(difluoromethyl)pyrazole-3-carbonyl]-2-(3-methylbutyl)-2,8-diazaspiro[5.5]undecan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28F2N4O2/c1-14(2)5-10-23-12-19(8-4-16(23)26)7-3-9-24(13-19)17(27)15-6-11-25(22-15)18(20)21/h6,11,14,18H,3-5,7-10,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKWUEKXEKIHHLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1CC2(CCCN(C2)C(=O)C3=NN(C=C3)C(F)F)CCC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28F2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.